Cas no 1603121-77-2 (3-methyl-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholine-1,1-dione)

• Product Name: 3-methyl-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholine-1,1-dione
• CAS No: 1603121-77-2
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• MDL: MFCD29033891
• CID: 4607832
• PubChem ID: 103684411
• Update Time: 2025-05-24

3-methyl-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-1,1-dione
• 3-methyl-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholine-1,1-dione

• MDL： MFCD29033891
• Inchi： 1S/C8H13NO2S/c1-3-4-9-5-6-12(10,11)7-8(9)2/h1,8H,4-7H2,2H3
• InChI Key： VAGNEMLNRVRRIP-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCS(=O)(=O)CC1C

Additional information on 3-methyl-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholine-1,1-dione

3-Methyl-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholine-1,1-dione: A Comprehensive Overview

3-Methyl-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholine-1,1-dione, identified by the CAS number 1603121-77-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds with a six-membered ring structure. The presence of the methyl and propargyl groups at specific positions on the ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 3-methyl-4-(propargyl)-thiomorpholine dione is characterized by a thiomorpholine ring system with two ketone groups at the 1-position and substituents at the 3 and 4 positions. The methyl group at position 3 and the propargyl group at position 4 contribute to the compound's reactivity and stability. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the construction of complex molecules with bioactive properties.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with potential therapeutic effects. For instance, studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for further pharmacological evaluation.

In addition to its biological applications, 3-methyl-4-(propargyl)-thiomorpholine dione has also been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of new semiconducting materials or advanced polymers. Recent advancements in this area have shown that incorporating this compound into polymer systems can enhance their electrical conductivity and mechanical stability.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have developed efficient synthetic routes using various coupling reactions and oxidation techniques. These methods not only ensure the scalability of production but also pave the way for further functionalization of the molecule to tailor its properties for specific applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-methyl-4-(propargyl)-thiomorpholine dione is crucial for its sustainable use. Studies have shown that under certain conditions, this compound undergoes biodegradation through enzymatic pathways, reducing its environmental footprint. However, further research is needed to fully assess its long-term effects on ecosystems.

In conclusion, 3-methyl-4-(propargyl)-thiomorpholine dione (CAS No: 1603121-77-2) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.